2-oxo-2-phenylethyl naphtho[2,1-b]furan-2-carboxylate

• IUPAC Name: phenacyl benzo[e][1]benzofuran-2-carboxylate
• InChI: InChI=1S/C21H14O4/c22-18(15-7-2-1-3-8-15)13-24-21(23)20-12-17-16-9-5-4-6-14(16)10-11-19(17)25-20/h1-12H,13H2
• InChI Key: AEMYUOPAFUHULM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• Molecular Formula: C21H14O4
• DSSTOX Substance ID: DTXSID901214536
• Molecular Weight: 330.3 g/mol
• CAS RN: 433249-95-7

Description

2-oxo-2-phenylethyl naphtho[2,1-b]furan-2-carboxylate, commonly known as OPNFC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. OPNFC belongs to the family of naphthofuran derivatives and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of OPNFC is not fully understood. However, studies have suggested that OPNFC exerts its effects by modulating various signaling pathways, including the NF-κB signaling pathway, mitogen-activated protein kinase (MAPK) signaling pathway, and phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.
Biochemical and Physiological Effects:
Studies have shown that OPNFC exhibits various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer effects. Additionally, OPNFC has been shown to possess neuroprotective, hepatoprotective, and cardioprotective effects.

Advantages and Limitations for Lab Experiments

OPNFC has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, the limitations of OPNFC include its potential toxicity and lack of clinical trials.

Future Directions

There are several future directions for the research on OPNFC. These include exploring its potential therapeutic applications in various diseases, including neurodegenerative diseases, cardiovascular diseases, and metabolic disorders. Additionally, future research can focus on elucidating the mechanism of action of OPNFC and developing more potent derivatives with fewer side effects.

Synthesis Methods

OPNFC can be synthesized through various methods, including the reaction of 2-hydroxy-1-naphthaldehyde with ethyl cyanoacetate in the presence of piperidine and subsequent reaction with phenylacetic acid in the presence of acetic anhydride. Another method involves the reaction of 2-hydroxy-1-naphthaldehyde with ethyl cyanoacetate in the presence of piperidine and subsequent reaction with phenylacetic acid in the presence of acetic anhydride and trifluoroacetic acid.

Scientific Research Applications

OPNFC has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that OPNFC exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and decreasing the activation of nuclear factor-kappa B (NF-κB) signaling pathway. Additionally, OPNFC has been shown to possess antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. OPNFC also exhibits anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.